![molecular formula C11H6BrClN4 B1280974 1-(4-bromophenyl)-4-chloro-1H-pyrazolo[3,4-d]pyrimidine CAS No. 832715-52-3](/img/structure/B1280974.png)
1-(4-bromophenyl)-4-chloro-1H-pyrazolo[3,4-d]pyrimidine
Overview
Description
1-(4-Bromophenyl)-4-chloro-1H-pyrazolo[3,4-d]pyrimidine is a heterocyclic compound that belongs to the family of pyrazoles. It is an organic compound that contains both a bromine and a chlorine atom. Pyrazolopyrimidines are a class of compounds that have been found to have a wide range of biological activities, including anti-bacterial, anti-fungal, anti-inflammatory, and anti-cancer properties.
Scientific Research Applications
Oncology Research
This compound has shown potential in cancer research, particularly in the design of anti-cancer agents. It has been evaluated for its ability to induce cell cycle arrest and apoptosis in breast and cervical cancer cells . The compound’s role in oncology is significant due to its potential to act as a targeted therapy, minimizing damage to healthy cells.
Pharmacokinetics
In silico ADME (Absorption, Distribution, Metabolism, and Excretion) studies have been applied to this compound to determine its physicochemical and pharmacokinetic properties . This is crucial for developing more effective therapies, as it helps predict how the compound behaves in the body, its bioavailability, and potential side effects.
Mechanism of Action
Target of Action
The primary target of 1-(4-bromophenyl)-4-chloro-1H-pyrazolo[3,4-d]pyrimidine is the acetylcholinesterase (AChE) enzyme . AChE is a principal enzyme that hydrolyzes acetylcholine in the cholinergic nervous system of both vertebrates and invertebrates . It plays a crucial role in nerve pulse transmission .
Mode of Action
The compound interacts with its target, AChE, and affects its activity . .
Biochemical Pathways
The compound’s action on AChE affects the cholinergic synapsis in vertebrates, permitting neural pulses’ transmission to post cholinergic synapsis
Result of Action
It is known that the compound’s interaction with ache can lead to changes in nerve pulse transmission .
properties
IUPAC Name |
1-(4-bromophenyl)-4-chloropyrazolo[3,4-d]pyrimidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H6BrClN4/c12-7-1-3-8(4-2-7)17-11-9(5-16-17)10(13)14-6-15-11/h1-6H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UZYNDGAOOONELP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1N2C3=C(C=N2)C(=NC=N3)Cl)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H6BrClN4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50464537 |
Source
|
| Record name | 1-(4-bromophenyl)-4-chloro-1H-pyrazolo[3,4-d]pyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50464537 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
309.55 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-bromophenyl)-4-chloro-1H-pyrazolo[3,4-d]pyrimidine | |
CAS RN |
832715-52-3 |
Source
|
| Record name | 1-(4-bromophenyl)-4-chloro-1H-pyrazolo[3,4-d]pyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50464537 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 832715-52-3 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
